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Compound of Interest

(2-AMINOETHYL)(2-
Compound Name:

METHOXYETHYL)AMINE
CAS No.: 19815-35-1
Cat. No.: B3249836

Get Quote

Executive Summary & Molecule Profile

N1-(2-Methoxyethyl)-1,2-ethanediamine is a unsymmetrical diamine featuring a primary amine,
a secondary amine, and an ether linkage.[1] It serves as a critical "soft" chelating ligand in
coordination chemistry and a flexible linker in medicinal chemistry (e.g., kinase inhibitor side

chains).

Physicochemical Profile
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Property Value Note
CAS Number 19815-35-1
Formula
MW 118.18 g/mol
N ) Based on N-
Boiling Point ~165-170 °C (est.) o
ethylethylenediamine analogs
Density ~0.92 g/mL
Miscible in
Solubility Hygroscopic
, EtOH

Retrosynthetic Analysis & Pathway Logic

To design a robust synthesis, we must analyze the disconnection of the C-N bonds. The

asymmetry of the molecule dictates that we either alkylate the diamine or build the amine

backbone from the ether.
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Figure 1: Retrosynthetic logic illustrating the two primary feasible pathways.
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Primary Pathway: Nucleophilic Substitution (The
"Workhorse" Method)

This is the most accessible route for laboratories equipped for distillation. The core challenge is
polyalkylation. Ethylenediamine (EDA) has two primary amines; once one is alkylated, the
resulting secondary amine is more nucleophilic than the primary starting material, leading to

-bis-substitution.[1]

Solution: Use a massive molar excess of Ethylenediamine (5:1 to 10:1 ratio).

Experimental Protocol

Scale: 100 mmol Product Target

Reagents
o Ethylenediamine (EDA): 60.1 g (1.0 mol) [Excess]

o 2-Methoxyethyl Chloride: 9.45 g (0.1 mol) [Limiting Reagent]
e Solvent: Neat (EDA acts as solvent) or Ethanol (50 mL)

o Base: Sodium Hydroxide (NaOH) pellets for workup.

Step-by-Step Methodology

e Setup: Equip a 250 mL 3-neck round-bottom flask with a reflux condenser, a pressure-
equalizing addition funnel, and a magnetic stir bar. Flush with

e Charge: Add Ethylenediamine (1.0 mol) to the flask. Heat to 60°C.
o Addition: Add 2-Methoxyethyl chloride (0.1 mol) dropwise over 60 minutes.

o Causality: Slow addition ensures the concentration of the alkylating agent remains low
relative to the EDA, statistically favoring mono-alkylation.[1]
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o Reflux: Raise temperature to reflux (~117°C) for 4—6 hours.
o Monitoring: Monitor consumption of alkyl chloride via GC-FID or TLC (ninhydrin stain).

» Neutralization: Cool to room temperature. The reaction generates HCI, forming the amine
hydrochloride salt. Add stoichiometric NaOH (4.0 g, 0.1 mol) dissolved in minimal water to
liberate the free amine.

o Salt Removal: Add 100 mL diethyl ether or toluene. The NaCl/salts will precipitate or form a
brine layer. Separate the organic phase.[2][3][4]

« Distillation (Critical):
o Fraction 1: Recover excess Ethylenediamine (BP 116°C). Note: This can be recycled.[5]

o Fraction 2: Collect N1-(2-Methoxyethyl)-1,2-ethanediamine (Target). Expected BP range:
165-175°C (atmospheric) or ~70-75°C at 15 mmHg.

o Residue: Bis-substituted byproducts remain in the pot.
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Mix EDA (10 eq) Reflux 6h -~ Basify (NaOH) . o
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Figure 2: Process flow for the direct alkylation route emphasizing purification.

Secondary Pathway: Reductive Amination (The
"Selective" Method)

If high purity is required without rigorous distillation, reductive amination is superior. It avoids
polyalkylation because the intermediate imine forms 1:1.

Reagents:
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» Methoxyacetaldehyde (commercially available as acetal, requires hydrolysis, or generated in
situ).[1]

o Ethylenediamine (Excess).[6][7][8]
¢ Reducing Agent: Sodium Triacetoxyborohydride (
) or

/Pd-C.

Protocol Overview

¢ Imine Formation: React Methoxyacetaldehyde (1 eq) with Ethylenediamine (3 eq) in
Dichloromethane (DCM) or Methanol at 0°C.

o Note: Excess EDA s still used to prevent two aldehydes reacting with one diamine
(forming the di-imine).

¢ Reduction: Add

(1.5 eq) portion-wise. Stir at RT for 12h.[8]

e Quench: Add saturated

o Extraction: Extract with DCM. The unreacted EDA stays in the aqueous phase (if pH is
managed) or is removed via evaporation.

Pros/Cons:
e Pros: Higher selectivity for mono-substitution.
o Cons: Methoxyacetaldehyde is expensive and unstable; Boron waste requires disposal.

Quality Control & Validation

To establish Trustworthiness (Part 2 of requirements), the synthesized product must be
validated.
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Method Expected Signal Interpretation
1HNMR ( 3.35 (s, 3H, Confirms methoxy group
) integrity.[1]

)
3.4-3.5(t, 2H,

Ether-adjacent methylene.[1]
)

2.6—-2.8 (m, 6H, Amine-adjacent methylenes

(complex overlap).[1]

)

Molecular lon (
GC-MS Confirms MW.
) =118

Fragment m/z = 45 (
Characteristic ether cleavage.

)

Potentiometric ( Two inflection points (Primary

Titration .
) vs Secondary amine).

Safety & Handling

o Ethylenediamine: Corrosive, sensitizer, and lachrymator.[1] Handle in a fume hood.

« 2-Methoxyethyl Chloride: Potential alkylating agent (genotoxic). Use barrier gloves
(Nitrile/Laminate) and avoid inhalation.

o Exotherm: The reaction of amines with alkyl halides is exothermic; control addition rates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CN102485711B - A kind of preparation method of N1-(2-aminoethyl)-1,2-ethylenediamine
- Google Patents [patents.google.com]

2. arkat-usa.org [arkat-usa.org]

3. CN108084033B - Preparation method of N, N-diethyl ethylenediamine - Google Patents
[patents.google.com]

e 4. CN102816071B - Synthesis method of N-ethyl ethylene diamine - Google Patents
[patents.google.com]

¢ 5. W02016073276A1 - Telescoping synthesis of 2-methoxymethyl-p-phenylenediamine -
Google Patents [patents.google.com]

e 6. researchgate.net [researchgate.net]

e 7. Synthesis and structure determination of racemic (A/A)-tris(ethylenediamine)cobalt(l1l)
trichloride hemi(hexaaquasodium chloride) - PMC [pmc.ncbi.nim.nih.gov]

e 8. asianpubs.org [asianpubs.org]
¢ 9. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
¢ 10. masterorganicchemistry.com [masterorganicchemistry.com]

e 11. Reductive amination - Wikipedia [en.wikipedia.org]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://patents.google.com/patent/CN102485711B/en
https://www.organic-chemistry.org/synthesis/C1N/amines/reductiveamination.shtm
https://patents.google.com/patent/CN102485711B/en
https://www.masterorganicchemistry.com/2017/09/01/reductive-amination/
https://en.wikipedia.org/wiki/Reductive_amination
https://patents.google.com/patent/CN102485711B/en
https://www.scbt.com/p/n1-n1-diethyl-n2-2-2-methoxyphenoxy-ethyl-1-2-ethanediamine
https://cymitquimica.com/cas/19815-35-1/
https://www.benchchem.com/product/b3249836?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/CN102485711B/en
https://patents.google.com/patent/CN102485711B/en
https://www.arkat-usa.org/get-file/18881/
https://patents.google.com/patent/CN108084033B/en
https://patents.google.com/patent/CN108084033B/en
https://patents.google.com/patent/CN102816071B/en
https://patents.google.com/patent/CN102816071B/en
https://patents.google.com/patent/WO2016073276A1/en
https://patents.google.com/patent/WO2016073276A1/en
https://www.researchgate.net/publication/263575913_Overcoming_the_chelate_effect_Hypodentate_coordination_of_ethylenediamine_diethylenetriamine_and_tris2-aminoethylamine_in_CoIII_complexes
https://pmc.ncbi.nlm.nih.gov/articles/PMC8491534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8491534/
https://asianpubs.org/index.php/ajchem/article/download/10739/10722
https://www.organic-chemistry.org/synthesis/C1N/amines/reductiveamination.shtm
https://www.masterorganicchemistry.com/2017/09/01/reductive-amination/
https://en.wikipedia.org/wiki/Reductive_amination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3249836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 12. N1,N1-diethyl-N2-[2-(2-methoxyphenoxy)ethyl]-1,2-ethanediamine | SCBT - Santa Cruz
Biotechnology [scbt.com]

o 13. CAS 19815-35-1: N1-(2-Methoxyethyl)-1,2-ethanediamine [cymitquimica.com]

o To cite this document: BenchChem. [Technical Guide: Synthesis of N1-(2-Methoxyethyl)-1,2-
ethanediamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3249836/docs#technical-guide-synthesis-of-n1-2-
methoxyethyl-1-2-ethanediamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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